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Compound of Interest

Compound Name: Sgk1-IN-1

Cat. No.: B2636489 Get Quote

Essential Safety and Handling Guide for Sgk1-IN-1
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Sgk1-IN-1. The following procedures

are based on available safety information and established best practices for handling potent,

small molecule kinase inhibitors.

Disclaimer: An official, comprehensive Safety Data Sheet (SDS) for Sgk1-IN-1 was not found in

public databases. The information herein is a synthesis of available data and general laboratory

safety principles for hazardous chemicals. Always consult your institution's safety officer and

specific internal protocols before handling any new chemical compound.
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Property Value Reference

Molecular Formula C17H12ClFN6O2S [1][2][3]

Molecular Weight 418.83 g/mol [1][2][3]

Appearance Light yellow to yellow solid [1]

CAS Number 1279829-87-6 [1][3]

Purity 99.67% [3]

Solubility Soluble in DMSO (50 mg/mL) [1]

Storage

Powder: -20°C for 3 years. In

solvent: -80°C for 2 years or

-20°C for 1 year.

[1]

While specific toxicity data for Sgk1-IN-1 is limited, it is a highly potent and selective inhibitor of

SGK1, with an IC50 of 1 nM.[1][3] As with many kinase inhibitors, it should be handled as a

potentially hazardous compound. Similar compounds, like SGK1-IN-3, are classified as harmful

if swallowed and very toxic to aquatic life with long-lasting effects.[4]

Personal Protective Equipment (PPE)
A risk assessment should be conducted by the user to determine the specific PPE required for

their experimental conditions.[5][6] However, the following recommendations provide a baseline

for handling Sgk1-IN-1.
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PPE Category Recommended Equipment Rationale

Hand Protection
Two pairs of chemotherapy-

rated nitrile gloves.

Provides a barrier against skin

contact. Double-gloving is

recommended for handling

hazardous drugs.[5]

Eye Protection
Chemical safety goggles with

side shields or a face shield.

Protects eyes from splashes of

the compound in solid or

solution form.[6]

Body Protection
A disposable, fluid-resistant

laboratory coat or gown.

Protects skin and personal

clothing from contamination.[5]

[6]

Respiratory Protection
A NIOSH-approved N95

respirator or higher.

Recommended when handling

the powder outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation of

aerosolized particles.[7]

Operational Plan: Step-by-Step Handling
Procedures
Preparation and Weighing (Solid Compound)

Location: Perform all manipulations of the solid Sgk1-IN-1 compound within a certified

chemical fume hood or a powder containment hood to minimize inhalation exposure.

PPE: Don all recommended PPE, including double gloves, safety goggles, a lab coat, and a

respirator if not in a contained ventilation space.

Weighing: Use a dedicated, calibrated analytical balance. Tare a tared weigh boat or paper.

Carefully transfer the desired amount of Sgk1-IN-1 powder using a clean spatula.

Cleaning: After weighing, carefully clean the spatula and the balance with a solvent-

dampened wipe (e.g., 70% ethanol), followed by a dry wipe. Dispose of these wipes as
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hazardous waste.

Solution Preparation
Location: All solution preparation should be conducted in a chemical fume hood.

PPE: Wear all recommended PPE.

Solvent: Use newly opened, anhydrous-grade Dimethyl Sulfoxide (DMSO) for best solubility.

[1]

Procedure:

Add the appropriate volume of DMSO to the vial containing the pre-weighed Sgk1-IN-1
powder.

Cap the vial securely and vortex or sonicate as needed to fully dissolve the compound.

The product page for Sgk1-IN-1 notes that ultrasonic treatment may be necessary.[1]

Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes.[1] Store the aliquots

at -80°C for long-term stability (up to 2 years).[1]

Use in Experiments
Location: All experiments involving Sgk1-IN-1 should be performed in a designated area,

and if possible, within a biosafety cabinet or chemical fume hood, especially when aerosol

generation is possible.

PPE: At a minimum, wear a lab coat, safety glasses, and single nitrile gloves. The need for

additional PPE should be determined by the specific experimental protocol.

Cross-Contamination: Use dedicated pipette tips and other disposable labware to prevent

cross-contamination of other reagents and cell cultures.

Disposal Plan
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Solid Waste: All disposable materials that have come into contact with Sgk1-IN-1 (e.g.,

gloves, weigh boats, pipette tips, vials) should be collected in a designated, sealed

hazardous waste container.

Liquid Waste: Unused or waste solutions of Sgk1-IN-1 should be collected in a clearly

labeled, sealed hazardous liquid waste container. Do not pour down the drain.

Decontamination: All non-disposable equipment and work surfaces should be

decontaminated after use. A common procedure is to wipe down surfaces with a suitable

solvent (e.g., 70% ethanol) followed by a cleaning agent.

Institutional Guidelines: Follow all local and institutional regulations for the disposal of

hazardous chemical waste.

Experimental Context: SGK1 Signaling and
Inhibition
Sgk1-IN-1 is a potent inhibitor of Serum and Glucocorticoid-Regulated Kinase 1 (SGK1), a

serine/threonine kinase involved in numerous cellular processes.[8] SGK1 is a downstream

effector of the PI3K signaling pathway and plays a role in cell survival, proliferation, and ion

channel regulation.[9][10]

General Experimental Workflow for Assessing Sgk1-IN-1
Activity
The following diagram illustrates a typical workflow for evaluating the efficacy of Sgk1-IN-1 in a

cell-based assay.
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Caption: A typical experimental workflow for evaluating Sgk1-IN-1 activity in a cellular context.
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SGK1 Signaling Pathway and Point of Inhibition
The diagram below illustrates a simplified SGK1 signaling pathway, highlighting the point of

inhibition by Sgk1-IN-1. Growth factors activate PI3K, leading to the activation of PDK1 and

mTORC2, which in turn phosphorylate and activate SGK1. Activated SGK1 then

phosphorylates downstream targets such as GSK3β and NDRG1.
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Caption: Simplified SGK1 signaling pathway showing inhibition by Sgk1-IN-1.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b2636489?utm_src=pdf-body-img
https://www.benchchem.com/product/b2636489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2636489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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